Cas no 701917-04-6 (1H-Pyrazol-3-amine, 4-nitro-1-phenyl-)

1H-Pyrazol-3-amine, 4-nitro-1-phenyl- structure
701917-04-6 structure
Product Name:1H-Pyrazol-3-amine, 4-nitro-1-phenyl-
CAS No:701917-04-6
MF:C9H8N4O2
MW:204.18542098999
CID:547587
PubChem ID:23084913
Update Time:2025-04-19

1H-Pyrazol-3-amine, 4-nitro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-3-amine, 4-nitro-1-phenyl-
    • 4-nitro-1-phenylpyrazol-3-amine
    • 4-nitro-1-phenyl-1H-Pyrazol-3-amine
    • 701917-04-6
    • SCHEMBL1640745
    • ICCAYUHTBCAHRW-UHFFFAOYSA-N
    • 3-amino-4-nitro-1-phenyl-1H-pyrazole
    • DTXSID70630439
    • FT-0731474
    • Inchi: 1S/C9H8N4O2/c10-9-8(13(14)15)6-12(11-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11)
    • InChI Key: ICCAYUHTBCAHRW-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(N)=NN(C=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 204.06472551g/mol
  • Monoisotopic Mass: 204.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 89.7Ų
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